3-O-Methyl Estrone 17-(Ethanediyl Ketal)
3-O-Methyl Estrone 17-(Ethanediyl Ketal)
Brand Name:
Vulcanchem
CAS No.:
28336-29-0
VCID:
VC21148877
InChI:
InChI=1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
3-O-Methyl Estrone 17-(Ethanediyl Ketal)
CAS No.: 28336-29-0
Cat. No.: VC21148877
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 28336-29-0 |
|---|---|
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (8'R,9'S,13'S,14'S)-3'-methoxy-13'-methylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene] |
| Standard InChI | InChI=1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1 |
| Standard InChI Key | ZYEPWFOAZRKWFN-ZRNYENFQSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
| SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
| Canonical SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator